Cas no 443329-50-8 (N-(4-ethoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 443329-50-8
• MF: C₁₅H₁₅N₃O₃S
• MW: 317.362901926041
• CID: 5954575
• PubChem ID: 4123588
• Update Time: 2025-10-29

N-(4-ethoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• N-(4-ethoxyphenyl)-5-oxo-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, N-(4-ethoxyphenyl)-2,3-dihydro-5-oxo-
• SR-01000544068-1
• N-(4-ethoxyphenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 443329-50-8
• AB00668374-01
• N-(4-ethoxyphenyl)-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• N-(4-ethoxyphenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• F0550-0076
• Oprea1_131491
• SR-01000544068
• AKOS024582725

• Inchi： 1S/C15H15N3O3S/c1-2-21-11-5-3-10(4-6-11)17-13(19)12-9-16-15-18(14(12)20)7-8-22-15/h3-6,9H,2,7-8H2,1H3,(H,17,19)
• InChI Key： RRNSEOSHCQTHMC-UHFFFAOYSA-N
• SMILES： C12SCCN1C(=O)C(C(NC1=CC=C(OCC)C=C1)=O)=CN=2

Computed Properties

• Exact Mass: 317.08341252g/mol
• Monoisotopic Mass: 317.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-ethoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Professional Introduction to N-(4-ethoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-α]pyrimidine-6-carboxamide (CAS No. 443329-50-8)

N-(4-ethoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-α]pyrimidine-6-carboxamide is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 443329-50-8, belongs to the thiazolo[3,2-α]pyrimidine class, a scaffold that has been extensively studied for its potential biological activities. The structural features of this molecule, particularly its N-(4-ethoxyphenyl) substituent and the presence of an oxo group at the 5-position, contribute to its unique chemical properties and make it a promising candidate for further exploration in drug discovery.

The thiazolo[3,2-α]pyrimidine core is a fused heterocyclic system consisting of a thiadiazole ring connected to a pyrimidine ring. This structural motif is known for its versatility in biological interactions, making it a valuable scaffold for designing novel therapeutic agents. The oxo group at the 5-position of the thiazolo[3,2-α]pyrimidine ring enhances the compound's reactivity and allows for further functionalization, which can be exploited to tailor its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have shown that the N-(4-ethoxyphenyl) moiety can interact with biological targets through hydrophobic and π-stacking interactions, which are crucial for drug-receptor binding. The oxo group at the 5-position may also participate in hydrogen bonding or other polar interactions, further modulating the compound's activity.

In the realm of medicinal chemistry, N-(4-ethoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-α]pyrimidine-6-carboxamide has been investigated for its potential as an inhibitor of various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious disorders. For instance, preliminary studies have suggested that this compound may exhibit inhibitory effects on kinases and other enzymes involved in cell proliferation and survival pathways. These findings are particularly intriguing given the high unmet medical needs associated with these diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiazolo[3,2-α]pyrimidine core through cyclization reactions followed by functionalization at the 4-position with an ethoxy group. The introduction of the carboxamide group at the 6-position is another critical step that requires precise control over reaction conditions to avoid side products. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical studies.

Preclinical studies have been instrumental in evaluating the pharmacological properties of N-(4-ethoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-α]pyrimidine-6-carboxamide. These studies have focused on assessing its efficacy in animal models of various diseases and investigating its safety profile. Results from these studies have revealed promising activities against certain disease models while also highlighting potential limitations such as poor solubility or bioavailability issues. Addressing these challenges is crucial for advancing this compound towards clinical development.

The development of novel drug candidates often involves structural modifications to improve their pharmacokinetic properties. In the case of N-(4-ethoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo[3,2-α]pyrimidine-6-carboxamide, researchers have explored various strategies to enhance its solubility and metabolic stability. For example, replacing the carboxamide group with alternative functionalities or introducing additional polar groups has been shown to improve water solubility without compromising biological activity. Such modifications are essential for ensuring that the compound can reach its target site effectively within an organism.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. By leveraging large datasets and sophisticated algorithms, researchers can predict the properties of potential drug candidates with remarkable accuracy before they are synthesized in the lab. This approach has significantly reduced the time and cost associated with traditional drug discovery processes. In particular, virtual screening techniques have been used to identify promising analogs of N-(4-Ethoxyphenyl)-5-Oxo - 2 H , 3 H , 5 H - 1 , 3 Thiazolo [ 3 , 2 - α ] Pyrimidine - 6 - Carboxamide based on their predicted binding affinities to specific biological targets.

The future prospects for N-(4-Ethoxyphenyl)-5-Oxo - 2 H , 3 H , 5 H - 1 , 3 Thiazolo [ 3 , 2 - α ] Pyrimidine - 6 - Carboxamide are bright given its unique structural features and promising preclinical results. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.